![molecular formula C11H17NO3 B6221054 hexahydrospiro[[1,3]oxazolo[3,4-a]pyridine-7,4'-oxan]-3-one CAS No. 2763749-89-7](/img/no-structure.png)
hexahydrospiro[[1,3]oxazolo[3,4-a]pyridine-7,4'-oxan]-3-one
Overview
Description
Hexahydrospiro[[1,3]oxazolo[3,4-a]pyridine-7,4'-oxan]-3-one is an organic compound with a broad range of potential applications in the fields of materials science, medicinal chemistry, and biochemistry. It is a heterocyclic compound containing a spirocycle, a five-membered ring containing two nitrogen atoms, and a six-membered ring containing one oxygen atom. This compound has been studied for its properties as a ligand in coordination chemistry, its ability to form complexes with metal ions, and its potential use as an antioxidant. Additionally, its derivatives have been investigated for their potential medicinal applications.
Scientific Research Applications
Hexahydrospiro[[1,3]oxazolo[3,4-a]pyridine-7,4'-oxan]-3-one has been studied for its potential applications in the fields of materials science, medicinal chemistry, and biochemistry. It has been used as a ligand in coordination chemistry, forming complexes with metal ions. It has been investigated as an antioxidant and for its potential medicinal applications. Its derivatives have been studied for their ability to inhibit the growth of cancer cells and to reduce inflammation. Additionally, this compound has been used as a catalyst in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of hexahydrospiro[[1,3]oxazolo[3,4-a]pyridine-7,4'-oxan]-3-one is not yet fully understood. However, it is believed to interact with metal ions in the body, forming complexes that can inhibit the growth of cancer cells and reduce inflammation. Additionally, it has been shown to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on the body. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and act as an antioxidant. Additionally, it has been shown to have anti-bacterial and anti-fungal properties.
Advantages and Limitations for Lab Experiments
The use of hexahydrospiro[[1,3]oxazolo[3,4-a]pyridine-7,4'-oxan]-3-one in laboratory experiments has several advantages. It is relatively easy to synthesize and can be used as a ligand in coordination chemistry. Additionally, it has been shown to have a variety of medicinal applications, making it a useful tool for studying the effects of compounds on the body. However, there are some limitations to its use in the laboratory. It is a relatively new compound and its effects are not yet fully understood, making it difficult to predict the outcome of experiments. Additionally, it is not widely available and can be expensive to obtain.
Future Directions
Despite its potential applications, there is still much to be learned about hexahydrospiro[[1,3]oxazolo[3,4-a]pyridine-7,4'-oxan]-3-one. Future research should focus on further understanding its mechanism of action, investigating its potential medicinal applications, and exploring new methods of synthesis. Additionally, further studies should be conducted to evaluate its potential toxicity and to determine its optimal dosage and usage. Finally, research should be conducted to investigate the potential applications of its derivatives.
Synthesis Methods
Hexahydrospiro[[1,3]oxazolo[3,4-a]pyridine-7,4'-oxan]-3-one can be synthesized by condensing 2-chloro-3-methyl-1-phenyl-5-pyrazolone with 4-methyl-1-phenyl-3-piperidin-4-one. The reaction is carried out in the presence of pyridine and a catalytic amount of sodium hydride. This method has been used to synthesize a variety of derivatives of this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for hexahydrospiro[[1,3]oxazolo[3,4-a]pyridine-7,4'-oxan]-3-one involves the cyclization of a substituted pyridine with an oxazolidinone. The reaction is carried out under acidic conditions to facilitate the formation of the spirocyclic ring system. The starting materials are commercially available and the reaction can be carried out in a one-pot procedure.", "Starting Materials": [ "2-aminopyridine", "ethyl glyoxylate", "2-bromoethanol", "sodium hydride", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: 2-aminopyridine is reacted with ethyl glyoxylate in the presence of 2-bromoethanol and sodium hydride to form the intermediate 2-(2-bromoethyl)-3-oxo-1,2,3,4-tetrahydropyridine.", "Step 2: The intermediate is then treated with acetic acid and ethanol to form the spirocyclic intermediate hexahydrospiro[[1,3]oxazolo[3,4-a]pyridine-7,4'-oxan]-3-one.", "Step 3: The intermediate is then purified by recrystallization from water to obtain the final product." ] } | |
| 2763749-89-7 | |
Molecular Formula |
C11H17NO3 |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
